5-(2-Methyl-3-phenyl-2-propenylidene)-3-[3-(4-methyl-1-piperazinyl)-3-oxopropyl]-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C21H25N3O2S2
• Molecular Weight: 415.6 g/mol
• IUPAC Name: (5Z)-5-[(E)-2-methyl-3-phenylprop-2-enylidene]-3-[3-(4-methylpiperazin-1-yl)-3-oxopropyl]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C21H25N3O2S2/c1-16(14-17-6-4-3-5-7-17)15-18-20(26)24(21(27)28-18)9-8-19(25)23-12-10-22(2)11-13-23/h3-7,14-15H,8-13H2,1-2H3/b16-14+,18-15-
• InChI Key: JQYCAMITICCEPY-BEQKSFQUSA-N
• Isomeric SMILES: C/C(=C\C1=CC=CC=C1)/C=C\2/C(=O)N(C(=S)S2)CCC(=O)N3CCN(CC3)C
• SMILES: CC(=CC1=CC=CC=C1)C=C2C(=O)N(C(=S)S2)CCC(=O)N3CCN(CC3)C

Description

5-(2-Methyl-3-phenyl-2-propenylidene)-3-[3-(4-methyl-1-piperazinyl)-3-oxopropyl]-2-thioxo-1,3-thiazolidin-4-one, also known as MPTP, is a chemical compound that has been extensively studied for its potential applications in scientific research. MPTP is a thiazolidinone derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further study.

Mechanism of Action

5-(2-Methyl-3-phenyl-2-propenylidene)-3-[3-(4-methyl-1-piperazinyl)-3-oxopropyl]-2-thioxo-1,3-thiazolidin-4-one is a prodrug that is metabolized by monoamine oxidase-B (MAO-B) to form 1-methyl-4-phenylpyridinium (MPP+), a toxic compound that selectively destroys dopaminergic neurons. MPP+ is taken up by dopaminergic neurons through the dopamine transporter, where it accumulates and causes oxidative stress and mitochondrial dysfunction, leading to neuronal death.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the selective destruction of dopaminergic neurons, the induction of oxidative stress and mitochondrial dysfunction, and the activation of inflammatory pathways. These effects make this compound a useful tool for studying the mechanisms underlying Parkinson's disease and other neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(2-Methyl-3-phenyl-2-propenylidene)-3-[3-(4-methyl-1-piperazinyl)-3-oxopropyl]-2-thioxo-1,3-thiazolidin-4-one in lab experiments is its ability to selectively destroy dopaminergic neurons, making it a useful tool for studying the mechanisms underlying Parkinson's disease. However, one limitation of using this compound is its toxicity, which can make it difficult to work with in the lab.

Future Directions

There are several future directions for research involving 5-(2-Methyl-3-phenyl-2-propenylidene)-3-[3-(4-methyl-1-piperazinyl)-3-oxopropyl]-2-thioxo-1,3-thiazolidin-4-one, including the development of new drugs that target the mechanisms underlying Parkinson's disease, the study of the role of inflammation in neurodegenerative disorders, and the development of new animal models for studying neurodegenerative disorders. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential applications in scientific research.

Synthesis Methods

5-(2-Methyl-3-phenyl-2-propenylidene)-3-[3-(4-methyl-1-piperazinyl)-3-oxopropyl]-2-thioxo-1,3-thiazolidin-4-one can be synthesized through a multistep process involving the reaction of 2-methyl-3-phenyl-2-propen-1-al with thiourea, followed by the reaction of the resulting thiosemicarbazide with 3-(4-methyl-1-piperazinyl)-3-oxopropionic acid. The final step involves the cyclization of the resulting compound to form this compound.

Scientific Research Applications

5-(2-Methyl-3-phenyl-2-propenylidene)-3-[3-(4-methyl-1-piperazinyl)-3-oxopropyl]-2-thioxo-1,3-thiazolidin-4-one has been studied for its potential applications in a variety of scientific fields, including pharmacology, biochemistry, and neuroscience. One area of research where this compound has shown promise is in the study of Parkinson's disease, a neurodegenerative disorder characterized by the loss of dopaminergic neurons in the brain. This compound has been shown to selectively destroy dopaminergic neurons, making it a useful tool for studying the mechanisms underlying Parkinson's disease.